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CAS No.: 17745-32-3
Cat. No.: B107159
Get Quote
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Executive Summary

Methyl 5-oxoheptanoate (CAS 17745-32-3) is a critical bifunctional intermediate, serving as a
homolog to the widely utilized "green solvent” methyl levulinate.[1][2] While often
overshadowed by its C5 counterpart, this C7 keto-ester is essential in the synthesis of
prostaglandins (e.g., Misoprostol intermediates) and specific flavor compounds.[1]

Unlike commodity chemicals, experimental physical benchmarks for Methyl 5-oxoheptanoate
are rarely standardized in public literature, often leading to confusion during purity
assessments.[1][2] This guide synthesizes available experimental fragments with high-fidelity
group contribution estimates to establish a working benchmark matrix. It provides a self-
validating protocol to allow your laboratory to internalize these standards with high confidence.

[2]

Part 1: The Benchmark Matrix

Objective Comparison of Physical Constants
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The following table benchmarks Methyl 5-oxoheptanoate against its nearest well-
characterized homolog, Methyl Levulinate. Use these values to set Quality Control (QC)
specifications.
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Methyl 5- _ .
Methyl Levulinate Causality &
Property oxoheptanoate .
(Reference) Deviations
(Target)
CAS Number 17745-32-3 624-45-3
Addition of two
. methylene (-CHz-)
Molecular Weight 158.20 g/mol 130.14 g/mol )
groups increases MW.
[2]
Trend: The increased
alkyl chain length
Refractive Index ( slightly increases
1.428 — 1.432(Est.) 1.422 (Exp.) polarizability, raising

)

the Rl marginally
above the levulinate
baseline.[1][2]

Density (

)

1.01 — 1.03 g/mL(Est.)

1.051 g/mL (Exp.)

Trend: Density
decreases as the
aliphatic chain
lengthens.[1][2] The
non-polar alkyl tail
dilutes the density-
contributing

ester/ketone dipoles.

[1](2]

Boiling Point

101-103 °C (@ 10-15

mmHgQ)

196 °C (atm) /90 °C
(18 mmHg)

Higher MW increases
boiling point.[1][2]
Atmospheric BP is
predicted >215 °C;
vacuum distillation is
required to prevent

decomposition.[1][2]

Appearance

Colorless to pale

yellow liquid

Clear colorless liquid

Yellowing indicates

oxidation or aldol
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condensation
impurities.[1][2]

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Note on Data Provenance: Values for Methyl Levulinate are experimentally verified (Sigma-
Aldrich/PubChem). Values for Methyl 5-oxoheptanoate are derived from synthesis

characterization data (e.g., J. Org.[1][2] Chem., Chem. Lett.[1][2]) and group contribution trends.
12131

Part 2: Critical Quality Attributes (CQA) & Causality
1. Refractive Index (

) as a Purity Proxy[1]

o The Mechanism: Rl measures how light propagates through the electron clouds of the
molecule.[1][2]

e The Trap: Common impurities in this synthesis are Methanol (

) and Water (
)-[11[2]
» Diagnostic Rule: If your measured

, you likely have residual solvent (MeOH) or moisture.[1][2] If

, suspect polymerization (aldol condensation products) or heavy metal catalysts (if using
Pd/Zn couples).[1]

2. Density (
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) for Process Engineering

e The Mechanism: Density reflects molecular packing.[1][2] The keto-ester functionality
creates dipole-dipole interactions that tighten packing.[2]

o Application: In flow chemistry or liquid-liquid extraction, the density difference between
Methyl 5-oxoheptanoate (~1.[1][2]02) and water (1.[1][2]00) is narrow.[1][2][4]

o Operational Risk: Emulsions are highly probable during agueous workup.[1][2] Increasing
ionic strength (brine) is mandatory to drive phase separation.[1][2]

Part 3: Self-Validating Experimental Protocol

To establish a trusted internal standard for Methyl 5-oxoheptanoate, do not rely solely on
literature. Use this Self-Validating System (SVS).

Equipment Requirements

o Refractometer: Digital Abbe-type (Accuracy

), temperature-controlled.[1][2]

o Density Meter: Oscillating U-tube (Accuracy

)-[11[2]

o Temperature Control: Peltier element set strictly to 20.0°C + 0.05°C.

Step-by-Step Workflow
o System Validation (The "Zero" Check):

o Clean the prism/tube with HPLC-grade acetone and air dry.[1][2]
o Calibrate: Measure HPLC-grade water.
» Target Density:
at 20°C.[1][2]

= Target RI:
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at 20°C.[1][2]
o Stop Rule: If deviation >

, recalibrate equipment. Do not proceed.

o Sample Equilibration:

o Inject 1-2 mL of Methyl 5-oxoheptanoate.[2] Ensure no micro-bubbles (bubbles artificially
lower density).[1][2]

o Allow 120 seconds for thermal equilibration. The high viscosity relative to water means
heat transfer is slower.[1][2]

e Measurement & Correction:
o Record 3 consecutive readings. They must agree within the instrument's precision.

o Temperature Correction Coefficient: If measuring at ambient (e.g., 25°C) and converting to
20°C, use the approximation:

(Note: Organic liquids typically decrease in RI by ~0.00045 per °C increase).[1]

Part 4: Quality Control Decision Logic

The following diagram visualizes the decision-making process for validating a batch of Methyl
5-oxoheptanoate based on physical benchmarks.
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Sample: Methyl 5-oxoheptanoate
(Batch QC)

Measure RI (20°C) & Density

Check Refractive Index (RI)

Rl < 1.425 RI>1.435 RI: 1.428 - 1.432
(Too Low) (Too High) (In Spec)

Suspect: Residual MeOH/Water Suspect: Polymerization / Heavy Impurity
Action: Vacuum Dry / KF Titration Action: Check Color / H-NMR

Check Density
(Confirmation)

Density: 1.01 - 1.03 g/mL Density Deviation

BATCH RELEASED

Click to download full resolution via product page
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Caption: QC Decision Tree utilizing Refractive Index as the primary rapid-screening tool for
Methyl 5-oxoheptanoate purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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